Cas no 344776-71-2 (6-Methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)-3-pyridinol)

• Product Name: 6-Methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)-3-pyridinol
• CAS No: 344776-71-2
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• MDL: MFCD03425809
• CID: 853014
• PubChem ID: 2783068
• Update Time: 2025-04-19

6-Methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)-3-pyridinol Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)pyridin-3-ol
• 6-Methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)-3-pyridinol
• 2-(1-hydroxy-2,2,2-trifluoroethyl)-3-hydroxy-6-methylpyridine
• 3-Hydroxy-2-(1-hydroxy-2,2,2-trifluoroethyl)-6-methylpyridine
• AC1MD3OP
• CTK6B7460
• methyltrifluorohydroxyethylpyridinol
• SBB093814
• SureCN1271623
• 7T-0235
• MFCD03425809
• AKOS005071183
• CS-0332716
• DTXSID30382427
• J-518879
• 6-methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)-3-pyridinol, AldrichCPR
• 344776-71-2
• SCHEMBL1271623

• MDL： MFCD03425809
• Inchi： 1S/C8H8F3NO2/c1-4-2-3-5(13)6(12-4)7(14)8(9,10)11/h2-3,7,13-14H,1H3
• InChI Key： BWSYNBIGBLNASM-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C)N=1)O)O)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Melting Point: 138-141°C

6-Methyl-2-(2,2,2-trifluoro-1-hydroxyethyl)-3-pyridinol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT